Cas no 2743-38-6 (Di-O-benzoyl L-Tartaric Acid)

Di-O-benzoyl L-Tartaric Acid Properties

Names and Identifiers

• (2R,3R)-2,3-Bis(benzoyloxy)succinic acid
• (2R,3R)-(-)-DI-O-BENZOYL-TARTARIC ACID
• (2R,3R)-(-)-DIBENZOYL-L-TARTARIC ACID
• BUTANEDIOIC ACID, 2,3-BIS(BENZOYLOXY)-, (2R,3R)-
• di-1,4-o-benzoyl-l-tartaric acid
• DI-O-BENZOYL-L-TARTARIC ACID
• (-)-DIBENZOYL-L-TARTARIC ACID
• DIBENZOYL-L-TARTARIC ACID
• L-DI-O-BENZOYLTARTARIC ACID
• (2R,3R)-2,3-DIBENZOYLOXYBUTANEDIOIC ACID
• Di-O-benzoyl L-Tartaric Acid
• BENZOYL-L-TARTARICACID
• DIBENZOYL-L-TARARIC ACID
• Dibenzoyl-L-tartaric
• DIBENZOYL-L-TARTARIC,I
• Dibenzoyl-L-tartric Acid
• ibenzoyl-L-tartaricacid
• L-DBTA
• L(-)-Dibenzoyl-L-tartaric acid
• Dibenzoyltartaric acid
• Dibenzoyl-L-tartaricacid
• L-Dibenzoyl tartaric acid
• 2,3-Bis(benzoyloxy)tartaric acid
• Tartaric acid, dibenzoate, (-)-
• O,O-Dibenzoyl-(+)-tartaric acid
• Tartaric acid, dibenzoate
• (-)-Dibenzoyl-L(+)-tartaric acid
• (-)-2,3-Dibenzoyl-L-tartaric acid
• Dibenzoyl d-tartaric aci
• (2R,3R)-2,3-Bis(benzoyloxy)butanedioic Acid (Dibenzoyltartric Acid)
• Dibenzoyl-L-tartaric acid monohydrate
• (2R,3R)-2,3-Bis(benzoyloxy)butanedioic Acid; Ramipril Imp. M (EP); Dibenzoyltartric Acid; Ramipril Impurity M
• 3Q14B666VM
• Butanedioic acid, 2,3-bis(benzoyloxy)-, (R-(R*,R*))-
• AKOS000277983
• NSC-118224
• (-)-Dibenzoyl-L-tartaric acid
• DTXCID4013401
• NCGC00258772-01
• EINECS 220-374-0
• Tox21_201220
• HMS3039M05
• SMR001227193
• 3-09-00-00870 (Beilstein Handbook Reference)
• CHEMBL1464055
• (-)-L-DIBENZOYLTARTARIC ACID
• 2,3-Bis(benzoyloxy)-butanedioic acid, (R-(R*,R*))-
• NCGC00091026-02
• EC 220-374-0
• (-)-Dibenzoyl tartaric acid
• (2R,3R)-2,3-bis(benzoyloxy)succinic acid
• (2R,3R)-2,3-bis(benzoyloxy)butanedioic acid
• Dibenzoyl d-tartaric acid
• AC-3430
• dibenzoyltartric acid
• Q27257884
• CS-D1145
• NS00003454
• (-)-O,O'-Dibenzoyl-L-tartaric acid
• (2R,3R)-DI-O-BENZOYLTARTARIC ACID
• MLS001055407
• Dibenzoyl-(+)-tartaric acid
• D1354
• Dibenzoyl-L-tartaric acid
• L-(-)-0,0'-Dibenzoyl tartaric acid
• DTXSID6033401
• SCHEMBL221678
• L-Dibenzoyltartaric acid
• (-)-Dibenzoyltartaric acid
• L-(-)-O,O'-Dibenzoyl tartaric acid
• Dibenzoyl-L-tartaric acid, 98%
• NSC 118224
• CAS-2743-38-6
• (-)-o,o'-dibenzoyltartaric acid
• D3492
• 2743-38-6
• Z1688267840
• UNII-3Q14B666VM
• NSC 338494
• AS-10935
• L(-)-O,O'-DIBENZOYL-TARTARIC ACID
• RAMIPRIL IMPURITY M [EP IMPURITY]
• (-)-Dibenzoyl-L-tartaric acid, anhydrous
• EN300-137519
• BRN 0709854
• Butanedioic acid, 2,3-bis(benzoyloxy)-, (2R,3R)-
• J-500963
• MFCD00003074
• NCGC00091026-01
• +Expand

• MDL： MFCD00003074
• InChIKey： YONLFQNRGZXBBF-ZIAGYGMSSA-N
• Inchi： 1S/C18H14O8/c19-15(20)13(25-17(23)11-7-3-1-4-8-11)14(16(21)22)26-18(24)12-9-5-2-6-10-12/h1-10,13-14H,(H,19,20)(H,21,22)/t13-,14-/m1/s1
• SMILES： O(C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)[C@@]([H])(C(=O)O[H])[C@]([H])(C(=O)O[H])OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O
• BRN： 0709854

Computed Properties

• Exact Mass: 358.06900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 9
• Monoisotopic Mass: 358.069
• Heavy Atom Count: 26
• Complexity: 483
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 127

Experimental Properties

• LogP: 1.60680
• PSA: 127.20000
• Refractive Index: -116 ° (C=1, EtOH)
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 234°C/7mmHg(lit.)
• Melting Point: 151.0 to 155.0 deg-C
• Flash Point: 221.8ºC
• Color/Form: White to Yellow Solid
• Solubility: Not available
• Specific Rotation: -112° - -117° (c=1, EtOH)
• Optical Activity: [α]20/D −116°, c = 9 in ethanol
• Density: 1.3806 (rough estimate)

Di-O-benzoyl L-Tartaric Acid Security Information

• Symbol: GHS07
• RTECS：WW8070000
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：3-9

Di-O-benzoyl L-Tartaric Acid Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%